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Compound of Interest

Compound Name: Spirazine

Cat. No.: B102013 Get Quote

Disclaimer: The information available in public scientific databases regarding Spirazine (also

known as Spirotriazine, CAS Number: 15599-44-7) is limited. While the compound is registered

and some of its basic properties are cataloged, detailed experimental studies, in-depth

biological activity analyses, and specific signaling pathway elucidations are not readily

available. This guide provides a summary of the existing data and identifies areas where

information is currently lacking.

Core Chemical Identity
Spirazine is a heterocyclic compound belonging to the triazaspiro family. Its chemical identity is

well-defined through various nomenclature systems.

IUPAC Name: 5-(4-chlorophenyl)-9-methyl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-

diamine[1]

Synonyms: Spirotriazine, Spirazine [INN][1]

CAS Number: 15599-44-7[1][2]

Chemical Structure: (A 2D representation of the chemical structure of Spirazine would be

depicted here.)

Physicochemical Properties
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Most of the available physical and chemical property data for Spirazine are computationally

predicted rather than experimentally determined. These properties provide an initial profile of

the molecule for research and development purposes.

Property Value Source

Molecular Formula C₁₅H₂₀ClN₅ PubChem[1]

Molecular Weight 305.80 g/mol PubChem[1]

Monoisotopic Mass 305.1407234 Da PubChem[1]

XLogP3 2.3 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 305.1407234 Da PubChem[1]

Topological Polar Surface Area 80 Å² PubChem[1]

Heavy Atom Count 21 PubChem[1]

Complexity 445 PubChem[1]

Chemical Properties and Reactivity
Information on the chemical reactivity of Spirazine is general in nature. As a spirotriazine, it is

expected to undergo several classes of chemical reactions.

Oxidation: Spirazine can be oxidized using reagents like hydrogen peroxide or potassium

permanganate to yield oxidized derivatives.[2]

Reduction: Reduction of the compound can be achieved with reagents such as sodium

borohydride or lithium aluminum hydride.[2]

Substitution: The molecule can undergo substitution reactions with nucleophiles or

electrophiles to form various substituted derivatives.[2]
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Synthesis
While specific, detailed experimental protocols for the synthesis of Spirazine are not available

in the public domain, general synthetic routes for spirotriazines have been described. These

include:

Synthesis from pyrrole derivatives.

The bromohydrazone route.

Formation via triazinium dicyanomethylide intermediates.

Transition metal-mediated synthesis.[2]

A common method for preparing similar 2,4-diamino-1,3,5-triazines involves the reaction of

dicyandiamide with nitriles, which can be accelerated by microwave irradiation.[3] However, a

specific adaptation of this method for Spirazine has not been documented.

Biological Activity and Mechanism of Action
The biological activity of Spirazine is not well-characterized. However, compounds with a

triazine or spirocyclic core are known to exhibit a wide range of biological effects.

General Activities: Spiro compounds, in general, are of significant interest in medicinal

chemistry due to their diverse biological activities, which can include antimicrobial, antifungal,

anticancer, and antimalarial properties.[4][5][6] Specifically, some spiroindolone derivatives

have shown potent antimalarial activity.[7][8] Dihydrotriazine compounds have also been

investigated for their efficacy against Plasmodium falciparum, the parasite responsible for

malaria.[9]

Mechanism of Action: There is no specific information detailing the signaling pathways affected

by Spirazine. The mechanism of action for its potential antioxidant activity is broadly attributed

to the scavenging of reactive oxygen species.[2] For related antimalarial spiroindolones, the

mechanism may involve the inhibition of hemoglobin metabolism within the parasite.[8] Without

further experimental data, a detailed signaling pathway cannot be described.

Experimental Protocols
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A critical gap in the available information for Spirazine is the lack of detailed experimental

protocols. To facilitate future research, the following experimental workflows would be

necessary to fully characterize the compound.

Synthesis and Purification Workflow
This diagram illustrates a general workflow for the chemical synthesis and purification of a

compound like Spirazine, for which a specific protocol is not yet available.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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